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Compound Focus: 2-AMINO-9-FLUORENOL

CAS No.: 33417-27-5

Cat. No.: S661676

Get Quote

Chemical and Physical Properties

The table below summarizes the key identifiers and physical properties of the two compounds for a direct

comparison.

Property 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone

IUPAC Name 9H-Fluoren-2-amine [1] 2-amino-9H-fluoren-9-one [2]

CAS RN 153-78-6 [1] 3096-57-9 [2]

Molecular
Formula

C₁₃H₁₁N [1] C₁₃H₉NO [2] [3]

Molecular Weight 181.24 g·mol⁻¹ [1] 195.22 g·mol⁻¹ [2] [3]

Appearance White to tan solid [1] Information not available in search results

Melting Point 125-132 °C [1] Information not available in search results

Solubility in
Water

< 0.1 g/100 mL (at 19.5 °C) [1] Information not available in search results
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Property 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone

SMILES C1CCC2=CC(=CC=C2C1=N)O NC1=CC=C2C3=CC=CC=C3C(=O)C2=C1 [2]
[3]

Biological Activity and Research Applications

Both compounds are recognized for their significant biological activity and are primarily used in research

settings as model compounds to study carcinogenesis and genotoxicity.

Aspect 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone

Primary Research
Use

Model carcinogen and mutagen [1]. Information not available in search
results; its parent structure, fluorenone,

is a common scaffold in drug discovery
[4].

Carcinogenicity &
Mutagenicity

Known carcinogen and mutagen [1]
[5]. Its metabolite, 2-AAF, is also a

potent carcinogen [6] [1].

Information not available in search
results.

Mechanism of
Toxicity

Metabolic activation leads to DNA-

adduct-forming metabolites, causing
frameshift mutations [1].

Information not available in search

results.

| Key Metabolites | - 2-Acetylaminofluorene (2-AAF)

N-Hydroxy-2-acetylaminofluorene (N-OH-2-AAF)
N-Hydroxy-2-aminofluorene (N-OH-2-AF) [6] [1] | Information not available in search results. |

Experimental Protocols for Genotoxicity Assessment

The following are standard protocols used to study the genotoxicity of compounds like 2-aminofluorene and

its metabolites.
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Salmonella/Microsome Mutagenicity Assay (Ames Test)

This test is used to identify substances that can cause genetic mutations.

Objective: To determine the mutagenic potential of a compound using Salmonella typhimurium

bacteria [7].
Principle: Mutagenic compounds induce reversions in histidine-dependent bacterial strains (e.g.,

TA1538, TA98), allowing them to grow in a histidine-deficient medium [7].
Procedure:

S9 Preparation: The metabolic activation system (S9) is prepared from the liver homogenate of
rodents (e.g., rats) that may be pre-treated with an enzyme inducer like Aroclor 1254 or

phenobarbital [7].
Treatment: The test compound (e.g., 2-AF) is incubated with the bacterial strain and the S9

mix.
Analysis: After incubation, the number of revertant colonies is counted. A significant increase

compared to the control indicates mutagenicity [7].

The workflow of the Ames Test can be visualized as follows:

Test Compound (e.g., 2-AF)

Incubation Mixture

S9 Metabolic Activation
System

Salmonella typhimurium
(His- strain)

Plate on Histidine-
Deficient Medium

Count Revertant Colonies

Click to download full resolution via product page

In Vitro Comet Assay (in 3D Reconstructed Human Skin)
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This assay is used to detect DNA damage, such as strand breaks, in individual cells.

Objective: To assess the DNA-damaging potential of topically applied chemicals [6].
Principle: Cells embedded in agarose are lysed, subjected to electrophoresis, and stained. DNA with

strand breaks migrates further, forming a "comet tail." [6]
Procedure:

Tissue Model: Use a 3D reconstructed human skin model (e.g., Phenion Full-Thickness skin
tissue) [6].

Treatment: Apply the test compound topically to the skin tissue. For pro-carcinogens like 2-
AAF, multiple applications over 24-48 hours may be needed to induce metabolic enzymes [6].

DNA Analysis: Harvest cells, process them for the comet assay, and score DNA damage by
measuring comet tail length or intensity [6].

Metabolic Activation Pathway of 2-Aminofluorene

The metabolic pathway that activates 2-Aminofluorene into its ultimate DNA-damaging species is complex.

The diagram below illustrates the key steps and enzymes involved.
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Toxicity and Safety Profiles

Both compounds are hazardous and require careful handling in a laboratory setting.

Compound GHS Hazards Precautionary Measures

2-Aminofluorene Warning; H341 (Suspected of causing genetic

defects), H351 (Suspected of causing cancer) [1].

P201, P280, P308+P313

[1].
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Compound GHS Hazards Precautionary Measures

2-Amino-9-
fluorenone

Information not available in search results. Information not available in
search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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